Cas no 1998569-33-7 ((3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid)

• Product Name: (3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid
• CAS No: 1998569-33-7
• MF: C₁₈H₁₅F₄NO₄
• MW: 385.309619188309
• CID: 5872430
• PubChem ID: 165800020
• Update Time: 2025-06-09

(3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid
• EN300-1163194
• (3R)-3-{[(benzyloxy)carbonyl]amino}-3-[3-fluoro-5-(trifluoromethyl)phenyl]propanoic acid
• 1998569-33-7

• Inchi： 1S/C18H15F4NO4/c19-14-7-12(6-13(8-14)18(20,21)22)15(9-16(24)25)23-17(26)27-10-11-4-2-1-3-5-11/h1-8,15H,9-10H2,(H,23,26)(H,24,25)/t15-/m1/s1
• InChI Key： KVHURYNMRCKMCI-OAHLLOKOSA-N
• SMILES： FC1C=C(C(F)(F)F)C=C(C=1)[C@@H](CC(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 385.09372061g/mol
• Monoisotopic Mass: 385.09372061g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on (3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid

(3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic Acid

The compound (3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid with CAS No. 1998569-33-7 is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure, which includes a benzyloxy carbonyl amino group, a fluoro substituent, and a trifluoromethyl group attached to a phenyl ring, all of which contribute to its unique chemical properties and potential therapeutic applications.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery, particularly due to their ability to enhance pharmacokinetic properties such as bioavailability and metabolic stability. The presence of the trifluoromethyl group in this compound is particularly interesting, as it is known to impart electronic effects that can modulate the activity of the molecule. Additionally, the benzyloxy carbonyl amino group plays a critical role in the compound's functionality, potentially acting as a protective group during synthesis or contributing to its interaction with biological targets.

The stereochemistry at the (R) configuration of the carbon atom further adds complexity to this molecule, suggesting that it may exhibit enantioselective properties in biological systems. This is particularly relevant in drug design, where stereochemistry often determines the efficacy and safety profile of a compound. Recent advancements in asymmetric synthesis have made it possible to produce such enantiopure compounds efficiently, which has been instrumental in exploring their therapeutic potential.

Research into this compound has focused on its potential as a lead molecule for drug development, particularly in areas such as oncology and inflammation. Preclinical studies have demonstrated promising results in terms of its ability to modulate specific biological pathways, although further investigation is required to fully understand its mechanism of action. The integration of computational chemistry techniques, such as molecular docking and dynamics simulations, has provided valuable insights into how this compound interacts with target proteins at the molecular level.

In terms of synthesis, this compound represents a significant challenge due to its intricate structure. However, recent innovations in synthetic methodology have enabled chemists to construct such molecules with greater precision and efficiency. For instance, the use of catalytic asymmetric induction has been pivotal in achieving the desired stereochemistry at the chiral center. Moreover, the incorporation of protecting groups like benzyloxy carbonyl has facilitated multi-step synthesis while maintaining functional integrity.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the structure and purity of this compound. These methods provide detailed information about the molecular architecture, ensuring that researchers can accurately characterize their products during synthesis and subsequent testing phases.

Looking ahead, this compound holds significant promise for advancing our understanding of complex molecular interactions within biological systems. Its unique combination of functional groups and stereochemistry positions it as a valuable tool for exploring novel therapeutic strategies. As research continues to unfold, it is anticipated that further insights into its pharmacokinetics, toxicity profile, and efficacy will pave the way for its potential clinical application.

In conclusion, (3R)-3-{(benzyloxy)carbonylamino}-3-3-fluoro-5-(trifluoromethyl)phenylpropanoic acid stands out as an exemplar of modern chemical innovation with profound implications for drug discovery. Its intricate structure and promising biological activity underscore its importance in contemporary research efforts aimed at developing next-generation therapeutics.